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Introduction
ATL1102 is an antisense oligonucleotide designed to inhibit the expression of CD49d, a subunit

of the α4β1 integrin receptor, also known as Very Late Antigen-4 (VLA-4).[1][2][3] In the context

of inflammatory muscle diseases such as Duchenne Muscular Dystrophy (DMD), the migration

of inflammatory cells into muscle tissue is a key pathological feature that exacerbates muscle

damage.[4][5][6][7] VLA-4, expressed on the surface of lymphocytes, plays a crucial role in this

process by mediating their adhesion to the vascular endothelium and subsequent infiltration

into the muscle. By reducing the expression of CD49d, ATL1102 aims to decrease the number

of inflammatory cells entering the muscle, thereby reducing inflammation-mediated damage

and preserving muscle function.[1][2] Preclinical studies in animal models, such as the mdx

mouse model of DMD, are essential for evaluating the efficacy of ATL1102.[8][9][10] This

document provides detailed protocols for assessing muscle function in animal models treated

with ATL1102, along with data presentation guidelines and visualizations of the underlying

biological and experimental processes.
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Duchenne Muscular Dystrophy is characterized by the absence of functional dystrophin

protein, leading to muscle fiber instability, damage, and chronic inflammation.[11] This

inflammatory response, driven by the infiltration of immune cells like T-lymphocytes,

significantly contributes to the progression of the disease.[4][5] ATL1102, by inhibiting CD49d,

disrupts the interaction between lymphocytes and the blood vessel walls, thereby reducing their

entry into muscle tissue.[1][2] This modulation of the immune response is expected to lessen

muscle fiber damage and improve overall muscle function.
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Caption: ATL1102 Mechanism of Action.

Preclinical Efficacy Data in mdx Mice
Preclinical studies using a mouse-specific antisense oligonucleotide targeting CD49d (ISIS

348574) in the mdx mouse model have demonstrated the potential of this therapeutic
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approach. These studies have shown a reduction in CD49d mRNA expression in skeletal

muscle and improvements in muscle force.[9][10]

Table 1: Summary of Preclinical Efficacy Data for CD49d ASO in mdx Mice

Parameter Treatment Group Outcome Reference

CD49d mRNA

Expression

Low Dose

(5mg/kg/week) ISIS

348574

~40% reduction in

skeletal muscle
[10]

CD49d mRNA

Expression

High Dose

(20mg/kg/week) ISIS

348574

~40% reduction in

skeletal muscle
[10]

Specific Maximum

Force (EDL Muscle)
ASO + PMO

Relative increase

compared to saline
[9]

Eccentric Muscle

Force (EDL Muscle)
ASO + PMO

Relative increase

compared to saline

after 1 and 5

contractions

[9]

ASO: Antisense Oligonucleotide; PMO: Phosphorodiamidate Morpholino Oligomer; EDL:

Extensor Digitorum Longus

Experimental Protocols for Measuring Muscle
Function
A comprehensive assessment of muscle function in animal models treated with ATL1102

requires a battery of behavioral and histological tests. The following protocols are adapted from

established methods and can be applied to mouse models of muscular dystrophy.
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Caption: Experimental Workflow.

Grip Strength Test
The grip strength test is a non-invasive method to assess forelimb and combined

forelimb/hindlimb muscle strength.[12][13][14]

Materials:

Grip Strength Meter with a grid or bar attachment

Balance for weighing mice

Procedure:

Acclimatize the mice to the testing room for at least 30 minutes before the experiment.[15]
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Turn on the grip strength meter and set it to peak force mode, with the unit of force in grams.

[12][16]

Zero the sensor before each measurement.[12][16]

Forelimb Measurement:

Hold the mouse by the base of its tail and lower it towards the grid, allowing only its

forepaws to grasp the bar.[12][13]

Gently pull the mouse back horizontally until its grip is released.[12][13]

Record the peak force displayed on the meter.

Repeat this procedure for a total of three trials.[12][13]

Forelimb and Hindlimb Measurement:

Lower the mouse over the grid, allowing both its forepaws and hindpaws to attach.[12][13]

Pull the mouse back gently and steadily, keeping its torso parallel to the grid, until its grip

is released.[12][13]

Record the maximal grip strength value.

Repeat for a total of three trials.[12][13]

Record the body weight of each mouse.[12]

Clean the grid with 50-70% ethanol between animals.[17][18]

Data Analysis:

Calculate the average peak force for the three trials for both forelimb and combined

measurements.

Normalize the grip strength to the body weight of the mouse (Force in grams / Body weight in

grams).
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Rotarod Test
The rotarod test is used to evaluate motor coordination and balance.[17][19]

Materials:

Rotarod apparatus for mice

Procedure:

Acclimatize the mice to the testing room for at least 15-30 minutes.[15][17]

Set the rotarod to an accelerating mode, for example, from 4 to 40 rpm over 300 seconds.

[17][19]

Place the mouse on the rotating rod, facing away from the direction of rotation, so it has to

walk forward to maintain balance.[20]

Start the acceleration and the timer.

Record the latency to fall (the time at which the mouse falls off the rod).[17] If the mouse

clings to the rod and completes a full passive rotation, stop the timer for that mouse.[17]

Perform three trials with a 15-minute inter-trial interval.[17]

Clean the apparatus with 50-70% ethanol between animals.[17][18]

Data Analysis:

Record the latency to fall for each trial.

The average latency across the trials can be used for comparison between groups.

Open Field Test
The open field test is used to assess general locomotor activity and can also provide insights

into anxiety-like behavior.[21][22][23]

Materials:
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Open field arena (e.g., 27 cm x 27 cm)

Video tracking software (e.g., EthoVision XT)

Red light illumination for the testing room

Procedure:

Acclimatize the mice to the testing room under red light for at least 30 minutes.[21][22]

Place the mouse in the center of the open field arena.[22]

Start the video tracking software and record the mouse's activity for a set duration (e.g., 10

minutes).[22]

After the test, return the mouse to its home cage.

Clean the arena thoroughly with a peroxide-based cleaner or 70% ethanol between animals

to eliminate olfactory cues.[24]

Data Analysis:

Total distance traveled: A measure of overall locomotor activity.[22]

Time spent in the center vs. periphery: Thigmotaxis, or the tendency to remain near the

walls, can be an indicator of anxiety.[22]

Rearing frequency: Number of times the mouse stands on its hind legs.

Number of fecal boli: Can be an indicator of emotionality.[22]

Histological Analysis of Muscle Tissue
Histological analysis provides a direct assessment of the muscle pathology, including

inflammation, necrosis, fibrosis, and regeneration.[25][26]

Materials:

Dissection tools
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Optimal Cutting Temperature (O.C.T.) compound

Isopentane cooled in liquid nitrogen

Cryostat

Microscope slides

Hematoxylin and Eosin (H&E) staining reagents

Antibodies for immunofluorescence (e.g., for different muscle fiber types)

Procedure:

Tissue Collection and Freezing:

Euthanize the mouse and carefully dissect the muscles of interest (e.g., tibialis anterior,

gastrocnemius, quadriceps).[25]

Embed the muscle samples in O.C.T. compound in a cryomold.[26]

Freeze the embedded tissue in isopentane pre-cooled with liquid nitrogen.[25]

Store the frozen blocks at -80°C.

Cryosectioning:

Cut transverse sections of the muscle (e.g., 8-10 µm thick) using a cryostat.[25]

Mount the sections onto microscope slides.

H&E Staining:

Air-dry the sections and then rehydrate them.

Stain with Hematoxylin to label nuclei (blue) and Eosin to label the cytoplasm and

extracellular matrix (pink/red).[26]

Dehydrate the sections and mount with a coverslip.
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Immunofluorescence Staining:

Fix and permeabilize the sections.

Block non-specific binding sites.

Incubate with primary antibodies against specific markers (e.g., myosin heavy chains for

fiber typing).[26]

Incubate with fluorescently labeled secondary antibodies.

Mount with a coverslip using a mounting medium containing a nuclear counterstain (e.g.,

DAPI).

Data Analysis:

H&E Stained Sections:

Quantify the number of centrally nucleated fibers (a marker of regeneration).[26]

Measure the cross-sectional area of muscle fibers.

Assess the extent of inflammatory cell infiltration, necrosis, and fibrosis.

Immunofluorescence Stained Sections:

Determine the proportion of different muscle fiber types (e.g., Type I, IIA, IIX, IIB).[26]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5526362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5526362/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5526362/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Pathway in DMD
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Caption: Key Inflammatory Events in DMD.
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Conclusion
The evaluation of ATL1102 in animal models of muscular dystrophy requires a multi-faceted

approach to accurately determine its therapeutic potential. The protocols outlined in this

document provide a framework for assessing improvements in muscle strength, coordination,

and overall motor function, complemented by histological analysis to examine the underlying

muscle pathology. By employing these standardized methods, researchers can generate robust

and comparable data to advance the development of ATL1102 as a potential treatment for

Duchenne Muscular Dystrophy and other inflammatory muscle diseases.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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